Cas no 30575-39-4 (2-Pyridinecarbothioamide, N-(3-chlorophenyl)-)

2-Pyridinecarbothioamide, N-(3-chlorophenyl)- structure
30575-39-4 structure
Product Name:2-Pyridinecarbothioamide, N-(3-chlorophenyl)-
CAS No:30575-39-4
MF:C12H9ClN2S
MW:248.731260061264
CID:1443352
Update Time:2024-08-23

2-Pyridinecarbothioamide, N-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarbothioamide, N-(3-chlorophenyl)-
    • Inchi: 1S/C12H9ClN2S/c13-9-4-3-5-10(8-9)15-12(16)11-6-1-2-7-14-11/h1-8H,(H,15,16)
    • InChI Key: YYONFBWASXXDGV-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=CC=CC(Cl)=C2)=S)=NC=CC=C1

Computed Properties

  • Exact Mass: 248.01767

Experimental Properties

  • Density: 1.371±0.06 g/cm3(Predicted)
  • Boiling Point: 378.3±48.0 °C(Predicted)
  • PSA: 24.92
  • pka: 9.37±0.70(Predicted)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd